N-(3-Benzooxazol-2-yl-4-hydroxy-phenyl)-2-p-tolyloxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-Benzooxazol-2-yl-4-hydroxy-phenyl)-2-p-tolyloxyacetamide is an anilide.
Scientific Research Applications
Anti-Inflammatory Activity
N-(3-Benzooxazol-2-yl-4-hydroxy-phenyl)-2-p-tolyloxyacetamide and its derivatives have been researched for their anti-inflammatory properties. A study by Sunder and Maleraju (2013) synthesized derivatives of a similar compound, highlighting its significant anti-inflammatory activity, particularly in compounds 10a, 10b, and 10d, with 10c showing moderate activity (Sunder & Maleraju, 2013).
Antimicrobial and Hemolytic Agents
Derivatives of this compound have also been investigated for their antimicrobial and hemolytic activities. A study by Rehman et al. (2016) synthesized N-substituted derivatives that were active against various microbial species, indicating potential for antimicrobial applications. However, one derivative, 6m, was noted for higher cytotoxicity (Rehman et al., 2016).
Antitumor Activity
The antitumor activity of related compounds has also been a focus of research. Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with different heterocyclic rings, demonstrating considerable anticancer activity against some cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).
Pharmacological Evaluation for Toxicity and Anti-Inflammatory Actions
The compound and its derivatives have been evaluated for toxicity, tumor inhibition, and anti-inflammatory effects. Faheem (2018) conducted a study focusing on the computational and pharmacological potential of novel derivatives for these purposes. The study highlighted compound a3 showing binding and moderate inhibitory effects in all assays (Faheem, 2018).
Antibacterial Activity
Chaudhari et al. (2020) synthesized N-substituted phenyl acetamide benzimidazole derivatives and analyzed them against Methicillin Resistant Staphylococcus aureus (MRSA), with one derivative showing significant potent antibacterial activity (Chaudhari et al., 2020).
Properties
Molecular Formula |
C22H18N2O4 |
---|---|
Molecular Weight |
374.4 g/mol |
IUPAC Name |
N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-2-(4-methylphenoxy)acetamide |
InChI |
InChI=1S/C22H18N2O4/c1-14-6-9-16(10-7-14)27-13-21(26)23-15-8-11-19(25)17(12-15)22-24-18-4-2-3-5-20(18)28-22/h2-12,25H,13H2,1H3,(H,23,26) |
InChI Key |
HPLQXQMAOFYMSV-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)O)C3=NC4=CC=CC=C4O3 |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)O)C3=NC4=CC=CC=C4O3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.